Cas no 110643-90-8 (5-fluoro-3,4-Quinolinediamine)

• Product Name: 5-fluoro-3,4-Quinolinediamine
• CAS No: 110643-90-8
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1098892
• PubChem ID: 10797381
• Update Time: 2025-04-20

5-fluoro-3,4-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3,4-Quinolinediamine
• 110643-90-8
• 5-fluoroquinoline-3,4-diamine

• Inchi： 1S/C9H8FN3/c10-5-2-1-3-7-8(5)9(12)6(11)4-13-7/h1-4H,11H2,(H2,12,13)
• InChI Key： JEWSHMITRVHYEA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=C(C(=CN=2)N)N

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų